molecular formula C13H19ClS B8456821 3-[Chloro(cyclohexyl)methyl]-2,5-dimethylthiophene

3-[Chloro(cyclohexyl)methyl]-2,5-dimethylthiophene

Cat. No.: B8456821
M. Wt: 242.81 g/mol
InChI Key: WOBJMUXOBUPPRM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-[Chloro(cyclohexyl)methyl]-2,5-dimethylthiophene is a useful research compound. Its molecular formula is C13H19ClS and its molecular weight is 242.81 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19ClS

Molecular Weight

242.81 g/mol

IUPAC Name

3-[chloro(cyclohexyl)methyl]-2,5-dimethylthiophene

InChI

InChI=1S/C13H19ClS/c1-9-8-12(10(2)15-9)13(14)11-6-4-3-5-7-11/h8,11,13H,3-7H2,1-2H3

InChI Key

WOBJMUXOBUPPRM-UHFFFAOYSA-N

Canonical SMILES

CC1=CC(=C(S1)C)C(C2CCCCC2)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Cc1cc(C(O)C2CCCCC2)c(C)s1
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Synthesis routes and methods II

Procedure details

To a solution of cyclohexyl(2,5-dimethylthiophen-3-yl)methanol (643 mg) synthesized above in toluene (10 mL) was added thionyl chloride (314 μL), and the mixture was stirred at room temperature for 6 hr. The reaction mixture was poured into ice-cooled saturated aqueous sodium hydrogen carbonate solution, and the mixture was extracted with ethyl acetate. The extract was washed with saturated brine, dried over magnesium sulfate and concentrated under reduced pressure to give the title compound (653 mg, 94%) as a brown oil.
Name
cyclohexyl(2,5-dimethylthiophen-3-yl)methanol
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643 mg
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10 mL
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314 μL
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0 (± 1) mol
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Yield
94%

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